methyl N-[(2-nitrophenyl)acetyl]glycinate

• IUPAC Name: methyl 2-[[2-(2-nitrophenyl)acetyl]amino]acetate
• InChI: InChI=1S/C11H12N2O5/c1-18-11(15)7-12-10(14)6-8-4-2-3-5-9(8)13(16)17/h2-5H,6-7H2,1H3,(H,12,14)
• InChI Key: RBXAWSIVJPKHKF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CNC(=O)CC1=CC=CC=C1[N+](=O)[O-]
• Molecular Formula: C11H12N2O5
• DSSTOX Substance ID: DTXSID10358084
• Molecular Weight: 252.22 g/mol
• CAS RN: 5878-62-6

Description

Methyl N-[(2-nitrophenyl)acetyl]glycinate, also known as MNG, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a glycine derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments. In

Scientific Research Applications

Methyl N-[(2-nitrophenyl)acetyl]glycinate has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and chemical biology. This compound has been shown to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the degradation of acetylcholine. methyl N-[(2-nitrophenyl)acetyl]glycinate has also been shown to exhibit anticancer activity by inducing apoptosis in cancer cells.

Mechanism of Action

Methyl N-[(2-nitrophenyl)acetyl]glycinate has been shown to inhibit the activity of enzymes by binding to their active sites. This compound has been shown to interact with the catalytic residues of enzymes, leading to the inhibition of their activity. methyl N-[(2-nitrophenyl)acetyl]glycinate has also been shown to induce apoptosis in cancer cells by activating caspases, which are involved in the cleavage of various cellular proteins.
Biochemical and Physiological Effects:
Methyl N-[(2-nitrophenyl)acetyl]glycinate has been shown to exhibit various biochemical and physiological effects, including the inhibition of enzyme activity, induction of apoptosis in cancer cells, and modulation of neurotransmitter levels. This compound has been shown to increase the levels of acetylcholine in the brain, leading to improved cognitive function.

Advantages and Limitations for Lab Experiments

Methyl N-[(2-nitrophenyl)acetyl]glycinate has several advantages for lab experiments, including its high purity and stability. This compound has been synthesized using reproducible methods, leading to high yields and consistent results. However, methyl N-[(2-nitrophenyl)acetyl]glycinate has some limitations, including its low solubility in water, which may limit its use in some experiments.

Future Directions

There are several future directions for the study of Methyl N-[(2-nitrophenyl)acetyl]glycinate. One potential direction is the development of methyl N-[(2-nitrophenyl)acetyl]glycinate derivatives with improved solubility and potency. Another direction is the study of methyl N-[(2-nitrophenyl)acetyl]glycinate in animal models to further understand its mechanism of action and potential therapeutic applications. Additionally, the study of methyl N-[(2-nitrophenyl)acetyl]glycinate in combination with other compounds may lead to the development of novel therapies for various diseases.
Conclusion:
In conclusion, Methyl N-[(2-nitrophenyl)acetyl]glycinate is a glycine derivative that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments. The study of methyl N-[(2-nitrophenyl)acetyl]glycinate has several future directions that may lead to the development of novel therapies for various diseases.

Synthesis Methods

Methyl N-[(2-nitrophenyl)acetyl]glycinate has been synthesized using various methods, including the reaction of glycine with 2-nitrobenzoyl chloride in the presence of triethylamine, and the reaction of glycine with 2-nitrobenzaldehyde in the presence of NaBH4. These methods have been optimized to obtain high yields of methyl N-[(2-nitrophenyl)acetyl]glycinate and have been studied for their efficiency and reproducibility.